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Compound of Interest

Compound Name: Cyanine7.5 amine

Cat. No.: B15554021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data available for Cyanine7.5
amine, a near-infrared (NIR) fluorescent dye. This document is intended to consolidate key

safety information into a structured format to facilitate safe handling and experimental design.

Cyanine7.5 amine is utilized in various research applications, particularly for labeling

biomolecules to enable in vivo imaging.

Chemical Identification and Physical Properties
Cyanine7.5 amine is a complex organic molecule used as a fluorescent label. The primary

amine group allows for its conjugation with various electrophilic reagents.
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Property Data Reference

Chemical Name Cyanine7.5 amine [1]

CAS Number

2104005-15-2; 2104005-16-3

(chloride); 2104005-17-4

(hydrochloride)

[1][2]

Molecular Formula C₅₁H₆₄Cl₂N₄O [2][3]

Molecular Weight
~820.00 g/mol (may vary by

batch)
[2][3]

Appearance Dark green powder [2]

Solubility
Good in DMSO, DMF, and

alcohols
[2]

Melting Point Not determined [4]

Boiling Point Not determined [4]

Density Not determined [4]

Hazard Identification and Toxicological Data
Limited specific toxicological data for Cyanine7.5 amine is publicly available. The hazard

classification is based on information for similar cyanine dye derivatives.

Hazard Statement Description

H303 May be harmful if swallowed

H313 May be harmful in contact with skin

H333 May be harmful if inhaled

Source: AAT Bioquest, for Cyanine 7.5 monosuccinimidyl ester, a related compound.[5]

Quantitative Toxicological Data:
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Parameter Value Species Route

LD50 (Oral) Not determined - -

LD50 (Dermal) Not determined - -

LC50 (Inhalation) Not determined - -

Note: Specific quantitative toxicity data (LD50/LC50) for Cyanine7.5 amine was not found in

the reviewed safety data sheets.

Ecological Information:

Aquatic Toxicity: A safety data sheet for a related compound, Cyanine7.5 alkyne, indicates it

is very toxic to aquatic life with long-lasting effects (H410).[6]

Persistence and Degradability: No data available.[4]

Bioaccumulative Potential: No data available.[4]

Handling, Storage, and First Aid
Proper handling and storage are crucial to ensure the stability of the compound and the safety

of laboratory personnel.
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Aspect Recommendation Reference

Handling

No special measures are

typically required beyond

standard laboratory practices.

[4]

Storage (Short-term) 0 - 4 °C for days to weeks. [3]

Storage (Long-term) -20°C for months to years. [1][3]

Light Sensitivity
Avoid prolonged exposure to

light. Store in the dark.
[1][2][7]

Shipping

Shipped under ambient

temperature as a non-

hazardous chemical.

[3]

First Aid Measures:

Eye Contact: Immediately flush eyes with large amounts of water. If contact lenses are

present, remove them. Seek medical attention.[6]

Skin Contact: Wash skin thoroughly with soap and water. Remove contaminated clothing.[6]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[6]

Ingestion: If swallowed, rinse mouth with water. Call a poison center or doctor if you feel

unwell.[6]

Experimental Protocols and Workflows
General Workflow for Handling and Use:

The following diagram outlines a general workflow for the safe handling and use of Cyanine7.5
amine in a laboratory setting.
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General Workflow for Cyanine7.5 Amine Handling
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General Workflow for Cyanine7.5 Amine Handling

Methodology for a Standard Protein Labeling Experiment:
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Protein Preparation: Prepare the protein solution in an amine-free buffer (e.g., PBS, pH 7.4).

Dye Preparation: Dissolve Cyanine7.5 amine in anhydrous DMSO to a concentration of 10

mg/mL.

Conjugation: Add the dye solution to the protein solution at a specific molar ratio. The

reaction is typically carried out for 1-2 hours at room temperature in the dark.

Purification: Remove the unconjugated dye by size exclusion chromatography (e.g., a

Sephadex G-25 column) or dialysis.

Characterization: Determine the degree of labeling by measuring the absorbance of the

protein and the dye.

Signaling Pathways and Biological Interactions
Currently, there is no specific information available in the provided search results regarding the

direct interaction of Cyanine7.5 amine with cellular signaling pathways. Its primary application

is as a fluorescent label, and it is generally considered to be biologically inert after conjugation

to a targeting molecule. The biological effects observed are typically attributed to the molecule

to which the dye is conjugated.

Logical Relationship for In Vivo Imaging Application:

The following diagram illustrates the logical steps involved in using a Cyanine7.5 amine-

labeled conjugate for in vivo imaging.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15554021?utm_src=pdf-body
https://www.benchchem.com/product/b15554021?utm_src=pdf-body
https://www.benchchem.com/product/b15554021?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Flow for In Vivo Imaging
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Logical Flow for In Vivo Imaging

Disclaimer: This document is intended for informational purposes only and is based on publicly

available data. It is not a substitute for a formal Safety Data Sheet (SDS) provided by the

manufacturer. Researchers should always consult the manufacturer's SDS and follow all

institutional safety guidelines when handling any chemical. This product is for research use

only and not for human or veterinary use.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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